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Compound of Interest

Compound Name: Diamidafos

Cat. No.: B158128 Get Quote

For immediate release:

This document provides essential guidance on the proper disposal procedures for Diamidafos,

a nematicide, ensuring the safety of laboratory personnel and the protection of the

environment. Researchers, scientists, and drug development professionals must adhere to

these protocols to mitigate risks associated with this organophosphorus compound.

Summary of Diamidafos Properties
A clear understanding of the chemical and physical properties of Diamidafos is crucial for safe

handling and disposal.

Property Value

Chemical Name Phenyl N,N'-dimethylphosphorodiamidate

CAS Number 1754-58-1

Molecular Formula C8H13N2O2P

Molecular Weight 200.17 g/mol

Appearance Colorless or white odorless solid

Solubility in Water 30.00 g/L
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Step-by-Step Disposal Protocol
Adherence to the following step-by-step experimental protocol is mandatory for the disposal of

Diamidafos and its containers.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat, when handling Diamidafos.

2. Unused or Excess Diamidafos:

Do not dispose of unused or excess Diamidafos down the drain or in regular trash.

Treat all unwanted Diamidafos as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company for specific guidance and to arrange for pickup.

3. Empty Container Disposal:

Empty containers must be triple-rinsed to remove residual Diamidafos.

Triple-Rinse Procedure:

Fill the empty container approximately one-quarter full with a suitable solvent (e.g., water,

as Diamidafos has some water solubility, or another solvent recommended by your EHS

department).

Securely close the container and shake vigorously for at least 30 seconds.

Empty the rinsate into a designated hazardous waste container.

Repeat the rinsing process two more times.

The collected rinsate is considered hazardous waste and must be disposed of through your

institution's hazardous waste program.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After triple-rinsing, puncture the container to prevent reuse.

Dispose of the rinsed and punctured container as directed by your local regulations or EHS

department.

4. Contaminated Materials:

Any materials, such as gloves, absorbent pads, or labware, that come into contact with

Diamidafos should be considered contaminated.

Collect all contaminated materials in a clearly labeled, sealed hazardous waste container.

Dispose of the contaminated materials through your institution's hazardous waste program.

Diamidafos Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Diamidafos.
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Caption: Workflow for the safe disposal of Diamidafos and related waste materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/product/b158128?utm_src=pdf-body-img
https://www.benchchem.com/product/b158128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations. Always consult your institution's specific guidelines

and the product's Safety Data Sheet (SDS) for the most comprehensive information.

To cite this document: BenchChem. [Proper Disposal of Diamidafos: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158128#diamidafos-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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